2-[(4-methylcyclohexyl)oxy]benzaldehyde, Mixture of diastereomers

• IUPAC Name: 2-(4-methylcyclohexyl)oxybenzaldehyde
• InChI: InChI=1S/C14H18O2/c1-11-6-8-13(9-7-11)16-14-5-3-2-4-12(14)10-15/h2-5,10-11,13H,6-9H2,1H3
• InChI Key: QNSYCBGSYBWTAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)OC2=CC=CC=C2C=O
• Molecular Formula: C14H18O2
• Molecular Weight: 218.29 g/mol
• CAS RN: 1020960-74-0

Description

2-[(4-methylcyclohexyl)oxy]benzaldehyde, mixture of diastereomers is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a mixture of two stereoisomers, which have different physical and chemical properties.

Scientific Research Applications

2-[(4-methylcyclohexyl)oxy]benzaldehyde has been studied extensively for its potential applications in various fields of science. One of the most promising applications of this compound is in the field of organic synthesis. It can be used as a starting material for the synthesis of various biologically active compounds. It has also been studied for its potential use as a chiral auxiliary in asymmetric synthesis.

Mechanism of Action

The mechanism of action of 2-[(4-methylcyclohexyl)oxy]benzaldehyde is not well understood. However, it is believed to act as a nucleophile in certain reactions due to the presence of the oxygen atom in the molecule. It may also act as a Lewis acid due to the presence of the carbonyl group.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 2-[(4-methylcyclohexyl)oxy]benzaldehyde. However, it has been shown to exhibit some antimicrobial activity against certain bacterial strains. It has also been studied for its potential use as a flavoring agent in the food industry.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4-methylcyclohexyl)oxy]benzaldehyde is its easy synthesis. It can be synthesized using simple and inexpensive reagents. However, one of the limitations of this compound is its low stability, which makes it difficult to handle and store.

Future Directions

There are several future directions for research on 2-[(4-methylcyclohexyl)oxy]benzaldehyde. One of the most promising directions is the development of new synthetic methods for its preparation. Another direction is the study of its potential use as a chiral auxiliary in asymmetric synthesis. It can also be studied for its potential use as a flavoring agent in the food industry. Further research is needed to understand its mechanism of action and its potential applications in various fields of science.
Conclusion:
In conclusion, 2-[(4-methylcyclohexyl)oxy]benzaldehyde, mixture of diastereomers is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It can be synthesized using simple and inexpensive reagents and has been studied for its potential use as a starting material in organic synthesis and as a chiral auxiliary. Further research is needed to understand its mechanism of action and its potential applications in various fields of science.

Synthesis Methods

The synthesis of 2-[(4-methylcyclohexyl)oxy]benzaldehyde can be achieved through several methods. One of the most common methods is the reaction of 4-methylcyclohexanone with benzaldehyde in the presence of a Lewis acid catalyst such as boron trifluoride. The reaction yields a mixture of diastereomers, which can be separated using column chromatography. Another method involves the reaction of 4-methylcyclohexylmagnesium bromide with benzaldehyde, followed by acid hydrolysis to yield the desired product.